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Compound of Interest

Compound Name: 2-Methyl-1-undecanol

Cat. No.: B078878 Get Quote

Understanding the physical properties of a substance is the foundation of its safe handling.

These characteristics influence its behavior in the laboratory environment, from storage and

handling to spill response. For instance, its low volatility at room temperature suggests a

reduced inhalation risk under standard conditions, but this can change with heating. Its

insolubility in water dictates the appropriate cleanup and disposal methods.

Table 1: Physicochemical Properties of 2-Methyl-1-undecanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b078878?utm_src=pdf-interest
https://www.benchchem.com/product/b078878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 10522-26-6 [1][3]

Molecular Formula C₁₂H₂₆O [2][4]

Molecular Weight 186.33 g/mol [2][5]

Appearance
Colorless oily liquid; may

solidify in the cold
[1][2]

Odor Balsam-like [2][6]

Boiling Point 245-251 °C (estimated) [2][5][6]

Melting Point 16.85 °C (estimated) [2][5]

Flash Point ~100.1 °C (Closed Cup) [5][6]

Density 0.830 g/cm³ [2][5]

Vapor Pressure
0.00476 - 0.005 mmHg @

25°C (estimated)
[5][6]

Water Solubility
Almost insoluble (16.18 mg/L

@ 25°C, estimated)
[2][6]

Solubility Soluble in alcohol and oils [1][2]

| Log P (octanol/water) | 4.759 (estimated) |[2][6] |

Section 2: Hazard Identification and Toxicological
Profile
The primary health concern associated with 2-Methyl-1-undecanol is its potential to cause an

allergic skin reaction upon repeated contact. This is formally recognized in its GHS

classification.

Table 2: GHS Hazard Classification for 2-Methyl-1-undecanol

Classification Code Hazard Statement Source(s)
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| Skin Sensitization, Category 1 | H317 | May cause an allergic skin reaction. |[7][8] |

Primary Hazard: Skin Sensitization (H317)
Skin sensitization is a Type IV delayed hypersensitivity reaction. The causality for a relatively

inert molecule like a fatty alcohol acting as a sensitizer (a hapten) lies in its ability to penetrate

the stratum corneum and subsequently react with skin proteins to form a hapten-protein

conjugate. This complex is then recognized as an antigen by the immune system's Langerhans

cells, initiating a cascade that can lead to contact dermatitis upon subsequent exposures.

While detailed toxicological studies on 2-Methyl-1-undecanol are not extensively published,

this classification warrants a high degree of caution.[9] The key takeaway for laboratory

personnel is that even seemingly minor, repeated skin contact can potentially lead to

sensitization.

Other Potential Hazards
Eye Irritation: While not formally classified, direct contact of long-chain alcohols with the eyes

can cause irritation.[10][11] Therefore, appropriate eye protection is mandatory.

Respiratory Tract Irritation: Due to its low vapor pressure, inhalation is not a primary route of

exposure at ambient temperatures.[6] However, if heated or aerosolized, vapors or mists

may cause respiratory irritation.[12]

Environmental Hazards: Safety data for the closely related 1-Undecanol indicates it is toxic

to aquatic life with long-lasting effects.[9][13] Given its low water solubility and high Log P

value, 2-Methyl-1-undecanol should be handled as a substance potentially hazardous to

the aquatic environment, and release into drains or waterways must be strictly avoided.[9]

Section 3: Exposure Control and Personal
Protection
A multi-layered approach is essential for minimizing exposure. The "Hierarchy of Controls" is a

fundamental principle of industrial hygiene that prioritizes control methods from most to least

effective.
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Hierarchy of Controls for 2-Methyl-1-undecanol

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Controls Model.

Engineering Controls
Chemical Fume Hood: All handling of open containers of 2-Methyl-1-undecanol should be

performed inside a certified chemical fume hood to prevent inhalation of any potential vapors

or aerosols.

Ventilation: The laboratory should be well-ventilated, with a minimum of 6-12 air changes per

hour to ensure any fugitive emissions are diluted and removed.[9]

Administrative Controls
Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experiments involving this chemical.
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Training: Ensure all personnel are trained on the specific hazards and handling procedures

for 2-Methyl-1-undecanol before they begin work.

Access Restriction: Limit access to areas where the chemical is stored and used to

authorized personnel only.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected carefully based on the potential for

exposure.[14]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type
Rationale and
Specifications

Hand Nitrile Gloves

Provides adequate
protection against
splashes. For prolonged
contact or immersion,
heavier-duty gloves may
be necessary. Gloves must
be inspected before use
and disposed of
immediately if
contaminated.[15]

Eye Chemical Safety Goggles

Protects against splashes.

Goggles provide a seal around

the eyes and are superior to

safety glasses for handling

liquids.[9][14]

| Body | Laboratory Coat | A standard, long-sleeved lab coat should be worn and kept buttoned

to protect skin and clothing from accidental contact. |

Section 4: Safe Handling and Storage Protocols
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Adherence to meticulous handling and storage procedures is paramount.

Step-by-Step Handling Protocol
Pre-Handling Check: Confirm that a chemical fume hood is operational. Ensure an eyewash

station and safety shower are accessible and unobstructed.[9]

Don PPE: Put on all required PPE as specified in Table 3.

Transfer: Conduct all transfers and manipulations of 2-Methyl-1-undecanol within the fume

hood. Use appropriate tools (e.g., pipettes, spatulas) to avoid direct contact.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames. Be aware that heating will increase the vapor pressure.

Post-Handling: Tightly seal the container immediately after use.

Decontamination: Wipe down the work surface in the fume hood. Dispose of contaminated

gloves and any disposable materials in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage Requirements
Location: Store in a cool, dry, well-ventilated area away from direct sunlight and heat

sources.[15][16]

Container: Keep the container tightly closed to prevent contamination.[15]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.[9]

Section 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental release or exposure.

Spill Response
The appropriate response to a spill depends on its size and location.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b078878?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_869820585_1-UNDECANOLCASNO112-42-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC158271000&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_869820585_1-UNDECANOLCASNO112-42-5MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC140681000&productDescription=1-UNDECANOL%2C+98%25+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleanup Protocol

Spill Occurs

Is the spill large or
 in a poorly ventilated area?

Evacuate immediate area.
Alert EH&S / Emergency Response.

Yes Is the spill small (e.g., <100 mL)
 and contained in a fume hood?

No

No

Proceed with cleanup protocol.

Yes

1. Ensure proper PPE is worn.

2. Cover with inert absorbent
 material (e.g., vermiculite, sand).

3. Collect material with non-sparking
 tools into a labeled waste container.

4. Decontaminate the area.

Click to download full resolution via product page

Caption: Decision workflow for 2-Methyl-1-undecanol spills.
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Spill Cleanup Protocol (for small, contained spills):

Alert Personnel: Notify others in the immediate area.

Containment: Prevent the spill from spreading or entering drains.

Absorption: Cover the spill with an inert, non-combustible absorbent material like vermiculite,

sand, or commercial sorbent pads.[9][15]

Collection: Carefully scoop the absorbed material into a designated, labeled container for

hazardous waste. Use non-sparking tools if there is any fire risk.[17]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Seal the waste container and dispose of it according to institutional and local

regulations.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.[18]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. If an allergic reaction (redness, rash, itching)

develops, seek medical attention.[19]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[18][19]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek medical attention.[18][19]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Seek immediate medical attention.[12][19]

Fire Fighting Measures
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Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide

(CO₂). A water spray can be used to cool fire-exposed containers.[15][19]

Hazards: Combustion may produce carbon monoxide (CO) and carbon dioxide (CO₂).[9]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[9]

Section 6: Waste Disposal
Chemical waste must be managed responsibly to protect both human health and the

environment.

Collection: Collect all 2-Methyl-1-undecanol waste, including contaminated absorbents and

PPE, in a clearly labeled, sealed, and compatible waste container.

Classification: Waste should be classified as hazardous.

Disposal: Dispose of the waste through a licensed professional waste disposal service. Do

not dispose of it down the drain or with general trash. All disposal practices must comply with

local, state, and federal regulations.[13][15]

Conclusion
2-Methyl-1-undecanol is a valuable compound in specific research and industrial applications.

While it does not possess high acute toxicity, its potential as a skin sensitizer demands rigorous

adherence to safety protocols. By understanding its physicochemical properties, recognizing its

specific hazards, and implementing a robust system of controls—from engineering solutions to

meticulous personal practices—researchers can handle this chemical safely and effectively.

This commitment to safety is not a barrier to progress; it is the very foundation upon which

reliable and ethical scientific advancement is built.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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